Cas no 872861-32-0 (2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}-N-(pyridin-3-yl)methylacetamide)

• Product Name: 2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}-N-(pyridin-3-yl)methylacetamide
• CAS No: 872861-32-0
• MF: C₂₃H₂₄N₄O₃
• MW: 404.461665153503
• CID: 5508612
• PubChem ID: 3616372
• Update Time: 2025-10-17

2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}-N-(pyridin-3-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 872861-32-0
• AKOS024619477
• 2-oxo-2-{1-[2-oxo-2-(piperidin-1-yl)ethyl]-1H-indol-3-yl}-N-[(pyridin-3-yl)methyl]acetamide
• F2001-0703
• 2-oxo-2-(1-(2-oxo-2-(piperidin-1-yl)ethyl)-1H-indol-3-yl)-N-(pyridin-3-ylmethyl)acetamide
• 2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]-N-(pyridin-3-ylmethyl)acetamide
• 2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}-N-(pyridin-3-yl)methylacetamide

• Inchi： 1S/C23H24N4O3/c28-21(26-11-4-1-5-12-26)16-27-15-19(18-8-2-3-9-20(18)27)22(29)23(30)25-14-17-7-6-10-24-13-17/h2-3,6-10,13,15H,1,4-5,11-12,14,16H2,(H,25,30)
• InChI Key： RHWBKCSCNXFNIC-UHFFFAOYSA-N
• SMILES： O=C(CN1C=C(C(C(NCC2C=NC=CC=2)=O)=O)C2C=CC=CC1=2)N1CCCCC1

Computed Properties

• Exact Mass: 404.185
• Monoisotopic Mass: 404.185
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}-N-(pyridin-3-yl)methylacetamide

Introduction to Compound with CAS No. 872861-32-0 and Its Applications in Modern Pharmaceutical Research

Compound with the CAS number 872861-32-0 is a highly intriguing molecule that has garnered significant attention in the field of pharmaceutical research. This compound, formally known as 2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}-N-(pyridin-3-yl)methylacetamide, represents a fascinating blend of structural complexity and potential therapeutic applications. The molecular architecture of this compound incorporates several key pharmacophoric elements that make it a promising candidate for further investigation in drug discovery and development.

The< strong>piperidin-1-yl moiety within the compound's structure is particularly noteworthy. Piperidine derivatives are well-known for their versatility in medicinal chemistry, often serving as crucial components in the design of bioactive molecules. This particular substituent is believed to contribute to the compound's binding affinity and selectivity, making it an attractive scaffold for developing novel therapeutic agents. The presence of the< strong>1H-indol-3-yl group further enhances the compound's potential by introducing additional functional sites that can interact with biological targets.

The< strong>pyridin-3-ylmethylacetamide moiety is another critical component of this compound. Pyridine derivatives are widely recognized for their role in pharmaceuticals, often acting as key pharmacophores in a variety of drug classes. The specific arrangement of atoms in this moiety is thought to influence the compound's pharmacokinetic properties, including its solubility, bioavailability, and metabolic stability. These factors are essential for determining the compound's suitability for further development into a clinical candidate.

In recent years, there has been a growing interest in exploring the therapeutic potential of indole derivatives. The indole scaffold, which is present in the< strong>1H-indol-3-yl group of this compound, has been extensively studied for its various biological activities. These studies have highlighted the indole core's ability to modulate a wide range of biological pathways, making it a valuable component in the development of drugs targeting conditions such as cancer, inflammation, and neurodegenerative diseases.

The< strong>N-(pyridin-3-yl)methylacetamide part of the molecule adds another layer of complexity and functionality. Acetamide derivatives are known for their role in enhancing the bioavailability and metabolic stability of drug candidates. The pyridinyl group within this moiety further contributes to the compound's potential by providing additional interaction points with biological targets. This combination of pharmacophoric elements makes the compound a compelling candidate for further investigation.

The synthesis and characterization of compounds like< strong>2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}-N-(pyridin-3-yl)methylacetamide require meticulous attention to detail and precision. The multi-step synthetic route involves careful selection of reagents and reaction conditions to ensure high yield and purity. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are employed to confirm the structural integrity of the compound.

The pharmacological evaluation of this compound has been a focus of recent research efforts. Initial studies have demonstrated promising activity against various biological targets, including enzymes and receptors implicated in human diseases. These findings suggest that< strong>872861-32-0 may have therapeutic potential in areas such as oncology, immunology, and central nervous system disorders. Further preclinical studies are underway to elucidate its mechanism of action and assess its safety profile.

The development of novel pharmaceutical agents relies heavily on understanding the relationship between molecular structure and biological activity. Computational modeling techniques, such as molecular docking and molecular dynamics simulations, have been instrumental in predicting how this compound might interact with its target proteins. These computational approaches provide valuable insights into the binding affinity and selectivity of< strong>2-oxo-2-{1-(2-oxyo-piperidin-l -yI)ethyl-IH-indol -3 -yI}-N -(pyridin -3 -yI)methylacetamide, aiding in the optimization process.

In conclusion, Compound with CAS No.< strong>872861 -32 -0, specifically identified as 2 - oxo - 2 -{ I - 2 - oxo - 2 -( piperidin - I - yl ) ethyl - I H - indol - 3 - yl } - N -( pyridin _ 3 _ yl ) methylacetamide , represents a significant advancement in pharmaceutical research. Its unique structural features and promising biological activities make it a compelling candidate for further investigation. As research continues to uncover new therapeutic applications, compounds like these hold great promise for addressing unmet medical needs.